Cas no 1172476-47-9 (2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine)

2-(3-Methyl-1H-pyrazol-1-yl)butan-1-amine is a pyrazole-derived amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-methylpyrazole moiety linked to a butylamine chain, offering versatility as a building block for heterocyclic synthesis. The compound’s stability and functional group compatibility make it suitable for derivatization in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. Its amine group allows for further modifications, enabling the formation of amides, Schiff bases, or other nitrogen-containing derivatives. The pyrazole ring contributes to its potential bioactivity, making it a candidate for studies in medicinal chemistry and material science. Proper handling and storage under inert conditions are recommended to maintain stability.

2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine structure

1172476-47-9 structure

Product Name:2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine

CAS No:1172476-47-9

MF:C₈H₁₅N₃

MW:153.224801301956

MDL:MFCD10001530

CID:4683340

PubChem ID:25248250

Update Time:2025-06-10

2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine
- 2-(3-methylpyrazolyl)butylamine
- SBB025931
- STK352860
- ST45134946
- [2-(3-Methyl-1H-pyrazol-1-yl)butyl]amine
- MDL： MFCD10001530
- Inchi： 1S/C8H15N3/c1-3-8(6-9)11-5-4-7(2)10-11/h4-5,8H,3,6,9H2,1-2H3
- InChI Key： IHEASMYXOIFYTL-UHFFFAOYSA-N
- SMILES： N1(C=CC(C)=N1)C(CN)CC

Computed Properties

Exact Mass: 153.127
Monoisotopic Mass: 153.127
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8

2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-231895-0.05g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	0.05g	$197.0	2024-06-20
Enamine	EN300-231895-0.1g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	0.1g	$293.0	2024-06-20
Enamine	EN300-231895-0.25g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	0.25g	$418.0	2024-06-20
Enamine	EN300-231895-0.5g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	0.5g	$656.0	2024-06-20
Enamine	EN300-231895-1.0g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	1.0g	$842.0	2024-06-20
Enamine	EN300-231895-2.5g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	2.5g	$1650.0	2024-06-20
Enamine	EN300-231895-5.0g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	5.0g	$2443.0	2024-06-20
Enamine	EN300-231895-10.0g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	10.0g	$3622.0	2024-06-20
Enamine	EN300-231895-1g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	1g	$842.0	2023-09-15
Enamine	EN300-231895-5g	2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine	1172476-47-9	80%	5g	$2443.0	2023-09-15

2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine

Comprehensive Overview of 2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine (CAS No. 1172476-47-9)

2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine (CAS No. 1172476-47-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyrazole ring linked to a butylamine chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₁₅N₃, and precise stereochemistry make it a valuable building block for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors.

In recent years, the demand for heterocyclic amines like 2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are increasingly exploring its potential in cancer therapeutics, where modified pyrazole derivatives exhibit promising anti-proliferative effects. Additionally, its role in crop protection formulations aligns with the global push for eco-friendly pesticides, addressing concerns about environmental persistence and non-target toxicity.

The synthesis of CAS No. 1172476-47-9 typically involves N-alkylation of 3-methyl-1H-pyrazole with a halogenated butylamine precursor, followed by purification via column chromatography. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in Good Manufacturing Practice (GMP) settings. Stability studies under varying pH and temperature conditions further validate its suitability for formulation development.

From a commercial perspective, 2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine is listed in catalogs of major fine chemical suppliers, with pricing influenced by scale and purity. Its patent landscape reveals applications in neurological disorders and metabolic disease therapies, reflecting broader trends in personalized healthcare. As AI-driven drug design accelerates, this compound's modular structure makes it a prime candidate for virtual screening libraries.

Environmental and safety assessments of 1172476-47-9 indicate low bioaccumulation potential, aligning with green chemistry principles. However, proper PPE (personal protective equipment) is recommended during handling due to its amine functionality. The compound's logP value (~1.2) suggests moderate lipophilicity, optimizing membrane permeability in drug delivery systems while minimizing ecological risks.

Future research directions may explore 2-(3-methyl-1H-pyrazol-1-yl)butan-1-amine's utility in bioconjugation techniques or as a ligand for transition metal catalysts in asymmetric synthesis. With the rise of continuous flow chemistry, scalable production methods could enhance its accessibility for academic and industrial laboratories worldwide.